Cas no 104942-45-2 (2(3H)-Thiazolethione, 3-hydroxy-4-phenyl-)

• Product Name: 2(3H)-Thiazolethione, 3-hydroxy-4-phenyl-
• CAS No: 104942-45-2
• MF: C₉H₇NOS₂
• MW: 209.287979364395
• CID: 1147054
• Update Time: 2024-07-26

2(3H)-Thiazolethione, 3-hydroxy-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Thiazolethione, 3-hydroxy-4-phenyl-
• 3-hydroxy-4-phenylthiazole-2(3H)-thione

• Inchi： 1S/C9H7NOS2/c11-10-8(6-13-9(10)12)7-4-2-1-3-5-7/h1-6,11H
• InChI Key： ANOKHLGCGJZPNP-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=CC=C2)N(O)C1=S

Computed Properties

• Exact Mass: 364.07058

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 387.7±45.0 °C(Predicted)
• PSA: 35.83
• LogP: 3.18340
• pka: 4.46±0.40(Predicted)